tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate
Overview
Description
tert-Butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate: is a chemical compound that belongs to the class of piperidine derivatives
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate typically involves the reaction of piperidine derivatives with cyano and pyridine groups under specific conditions. One common method involves the use of tert-butyl 4-hydroxypiperidine-1-carboxylate as a starting material . The reaction conditions often include the use of solvents like acetonitrile and catalysts to facilitate the reaction.
Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: tert-Butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.
Reduction: Reduction reactions can convert the cyano group to an amine group.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are often used.
Substitution: Conditions for substitution reactions may involve the use of nucleophiles or electrophiles under acidic or basic conditions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.
Scientific Research Applications
Chemistry: In chemistry, tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound’s derivatives may exhibit biological activity, making it a candidate for drug discovery and development. Researchers explore its potential as a pharmacophore in designing new therapeutic agents.
Medicine: In medicinal chemistry, the compound is investigated for its potential to interact with biological targets, such as enzymes and receptors. Its derivatives may have applications in treating various diseases.
Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique chemical properties make it valuable in manufacturing processes.
Mechanism of Action
The mechanism of action of tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
tert-Butyl 4-(4-(hydroxymethyl)phenyl)piperidine-1-carboxylate: Used as a semi-flexible linker in targeted protein degradation.
tert-Butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate: Serves as a building block in the synthesis of novel organic compounds.
Uniqueness: tert-Butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate is unique due to its combination of cyano and pyridine groups, which confer specific chemical properties and reactivity
Properties
CAS No. |
2503209-26-3 |
|---|---|
Molecular Formula |
C16H21N3O2 |
Molecular Weight |
287.4 |
Purity |
95 |
Origin of Product |
United States |
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